Cas no 2034323-26-5 (1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea)

• Product Name: 1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea
• CAS No: 2034323-26-5
• MF: C₁₅H₁₃N₃O₂S
• MW: 299.347621679306
• CID: 5551277
• Update Time: 2025-06-08

1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[[6-(furan-2-yl)pyridin-3-yl]methyl]-3-thiophen-2-ylurea
• 1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea

• Inchi： 1S/C15H13N3O2S/c19-15(18-14-4-2-8-21-14)17-10-11-5-6-12(16-9-11)13-3-1-7-20-13/h1-9H,10H2,(H2,17,18,19)
• InChI Key： FQIDERZHEIXKOH-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(C2=CC=CO2)N=C1)C(NC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea

Comprehensive Overview of 1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea (CAS No. 2034323-26-5)

1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea (CAS No. 2034323-26-5) is a heterocyclic urea derivative that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular architecture combining furan, pyridine, and thiophene moieties, making it a versatile candidate for drug discovery and functional material development. Its structural complexity and potential bioactivity align with current trends in small-molecule therapeutics and organic electronics, addressing growing demands for novel compounds in these fields.

The compound's urea linkage and aromatic heterocycles contribute to its ability to form hydrogen bonds and π-π stacking interactions, properties highly sought after in medicinal chemistry for target engagement. Researchers investigating kinase inhibitors or GPCR modulators may find this scaffold particularly interesting due to its balanced lipophilicity and hydrogen-bonding capacity. Recent literature highlights similar structures in neurodegenerative disease research and anticancer agent development, reflecting broader industry priorities.

From a synthetic chemistry perspective, 1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea exemplifies modern cross-coupling strategies and heterocycle functionalization techniques. The incorporation of both furan and thiophene rings speaks to the compound's potential in conjugated materials, where such heteroaromatics are prized for their electron-rich character and planar geometry. This dual applicability in life sciences and materials science makes it a compelling subject for interdisciplinary research.

Analytical characterization of CAS No. 2034323-26-5 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography to confirm its structural integrity. The compound's stability profile and solubility characteristics have become frequent discussion points in online scientific forums, with researchers sharing optimization strategies for handling and storage. These practical considerations are crucial for reproducibility in both academic and industrial settings.

Emerging applications of this compound class in proteolysis targeting chimeras (PROTACs) and molecular glues have sparked renewed interest in its structural analogs. The pyridinylmethyl spacer in particular offers valuable flexibility for linker design in bifunctional molecules. Such cutting-edge applications resonate with current searches for "degradation-based therapeutics" and "E3 ligase recruiters" across scientific databases.

Environmental and safety assessments of 1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea indicate it falls outside hazardous material classifications, making it accessible for broader research applications. This characteristic, combined with its synthetic tractability, positions it as an attractive building block for high-throughput screening libraries and structure-activity relationship studies. The compound's drug-like properties frequently appear in discussions about lead optimization strategies.

Patent landscapes reveal growing intellectual property activity around similar heterocyclic ureas, particularly in therapeutic areas like metabolic disorders and inflammatory conditions. This commercial interest underscores the compound's potential value in pharmaceutical development pipelines. Researchers exploring "furan-pyridine hybrids" or "thiophene-containing pharmacophores" will find relevant precedents in recent patent literature.

From a formulation perspective, the compound's moderate logP suggests favorable membrane permeability while retaining sufficient aqueous solubility for biological testing. These balanced physicochemical properties address common challenges in preclinical development, making it a practical candidate for further investigation. Online queries about "improving urea compound solubility" or "heterocycle metabolic stability" often lead to discussions of analogous structures.

The future research directions for 1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea may include exploration of its photophysical properties for sensing applications or investigation of its metal-binding capacity for catalytic systems. Such multidisciplinary potential reflects the evolving nature of chemical research, where traditional boundaries between therapeutic and functional materials continue to blur. These aspects frequently emerge in searches for "multifunctional organic compounds" across scientific platforms.

In conclusion, 1-{6-(furan-2-yl)pyridin-3-ylmethyl}-3-(thiophen-2-yl)urea represents a sophisticated chemical entity with demonstrated relevance across multiple research domains. Its structural features address current needs in rational drug design and advanced material development, while its synthetic accessibility ensures practical utility. As scientific inquiry increasingly emphasizes polypharmacology and multitarget engagement, such versatile scaffolds will likely maintain their prominence in chemical research and development.